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Compound of Interest

Compound Name: Lipid 114

Cat. No.: B15578202

For researchers and scientists engaged in drug development, the proper handling and disposal
of specialized chemicals like Lipid 114 are paramount for ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step operational plan
for the safe disposal of Lipid 114, a key component in the formulation of lipid nanoparticles
(LNPs) for siRNA delivery. Adherence to these procedures is critical, and it is mandatory to
consult your institution's Environmental Health and Safety (EHS) department for specific
regulations that may be in place.

Physicochemical and Safety Data

A summary of the key quantitative data for Lipid 114 is presented below. This information is
crucial for a comprehensive understanding of the chemical's properties and for making
informed safety decisions.
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Property Value

ditetradecyl 4,8,17-tris(3-ox0-3-
Formal Name (tetradecyloxy)propyl)-4,8,13,17-
tetraazaicosanedioate

Molecular Formula Co5H186N4010

Formula Weight 1544.5

Purity >98%

Formulation A solution in methyl acetate

Solubility Soluble in Methyl Acetate (=10 mg/mL)
pKa ~6.8

Storage Temperature -20°C

Experimental Protocols: Disposal of Lipid 114

The following protocol outlines the necessary steps for the safe and compliant disposal of Lipid
114. This procedure is based on general best practices for laboratory chemical waste and
should be adapted to meet the specific requirements of your institution.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

Hazardous waste container, clearly labeled.

Waste disposal tags or labels as required by your institution.

Spill containment materials.
Procedure:

o Personnel Safety: Before handling Lipid 114, ensure you are wearing the appropriate PPE.
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o Waste Identification: Lipid 114 should be treated as hazardous chemical waste. Do not mix it
with non-hazardous waste.

e Containerization:

o Place all waste materials containing Lipid 114, including empty vials, contaminated
pipette tips, and gloves, into a designated and compatible hazardous waste container.

o The container must be in good condition, compatible with methyl acetate (the solvent), and
have a secure, leak-proof lid.

e Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical
name: "Lipid 114 in Methyl Acetate."

o Include the concentration and approximate volume of the waste.
o Attach any other specific waste tags required by your institution's EHS department.
e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is well-ventilated and away from incompatible materials.
e Disposal Request:

o Once the waste container is full or ready for pickup, follow your institution's procedures to
request a hazardous waste collection from the EHS department.

o Do not pour Lipid 114 down the drain or dispose of it in regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Lipid 114, from
initial handling to final collection.
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Start: Lipid 114 Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

:

Step 2: Identify as
Hazardous Chemical Waste

Step 3: Place in Designated
Hazardous Waste Container

Step 4: Label Container Clearly
(Chemical Name, Hazards)

Step 5: Store in Satellite
Accumulation Area

Step 6: Request Pickup from
Institutional EHS

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of Lipid 114.

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Lipid 114].
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[https://www.benchchem.com/product/b15578202#lipid-114-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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